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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Cobalt-60 (⁶⁰Co) as a

gamma radiation source in industrial radiography. This document includes detailed protocols for

radiographic inspection, quantitative data for experimental planning, and safety procedures to

ensure the safe and effective use of this technology.

Introduction to Cobalt-60 in Industrial Radiography
Cobalt-60 is a synthetic radioisotope that is a primary source of gamma rays for industrial

radiography, a non-destructive testing (NDT) method.[1][2] This technique is crucial for

inspecting the internal structure of materials to identify flaws such as cracks, voids, and

inclusions without altering the part itself.[2] Due to its high-energy gamma emissions and

significant penetration capabilities, ⁶⁰Co is particularly well-suited for examining dense and

thick materials.[1][2]

The primary advantages of using ⁶⁰Co in industrial radiography include its high penetration

power, portability of the equipment, and independence from an electrical power supply, making

it ideal for fieldwork.[2] However, as a radioactive source, it cannot be turned off and requires

stringent safety protocols for handling and storage.
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Cobalt-60 is produced by the neutron activation of stable Cobalt-59. It decays via beta

emission to a stable isotope of Nickel-60, releasing two high-energy gamma rays in the

process.

Property Value

Half-life 5.271 years

Gamma Ray Energies 1.17 MeV and 1.33 MeV

Beta Particle Energy (max) 0.318 MeV

Typical Source Activity 1 to 100 Curies (Ci)

Comparison with Other Industrial Radiography
Sources
Cobalt-60 is often compared with another common gamma source, Iridium-192 (¹⁹²Ir), as well

as with X-ray generators. The choice of source depends on the specific application, including

the material and thickness of the object being inspected.

Feature Cobalt-60 (⁶⁰Co) Iridium-192 (¹⁹²Ir) X-ray Generator

Energy
High (1.17 & 1.33

MeV)

Medium (0.31, 0.47,

0.60 MeV)
Variable

Penetration
High (Steel: ~40-200

mm)

Medium (Steel: ~10-

70 mm)
Variable

Half-life 5.271 years 74 days Not Applicable

Portability Good Excellent Limited

Power Requirement None None Yes

Shielding

Requirement
High Moderate Variable
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The following protocols are based on established standards such as ASTM E1742 and ISO

5579 for radiographic examination.[3][4][5][6][7][8][9]

Pre-Inspection Justification and Planning
Before any radiographic procedure, a thorough justification and planning process must be

undertaken to ensure the necessity and safety of the inspection.

Caption: Workflow for the justification of industrial radiography.

Radiographic Inspection Protocol
This protocol outlines the key steps for conducting a radiographic inspection using a Cobalt-60
source.

Objective: To produce a high-quality radiograph for the detection of internal flaws.

Materials and Equipment:

Cobalt-60 source in a shielded exposure device (camera)

Survey meter

Dosimeters (personal and area monitors)

Radiographic film and cassettes with lead intensifying screens

Image Quality Indicators (IQIs)

Lead markers for identification

Warning signs and barricades

Film processing equipment and chemicals

Densitometer

Procedure:
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Area Setup and Safety:

Transport the ⁶⁰Co source to the inspection site in its approved shipping container.

Establish a controlled area with barricades and warning signs to prevent unauthorized

entry. The boundary of this area should be set where the radiation dose rate is below the

regulatory limit (e.g., 2 mR/hr).

Perform a pre-exposure survey of the area with a calibrated survey meter to establish

background radiation levels.

Ensure all personnel are equipped with personal dosimeters.

Object and Film Preparation:

Prepare the surface of the object to be inspected.

Place the radiographic film cassette on the side of the object opposite to where the source

will be positioned.

Place an Image Quality Indicator (IQI) on the object in the area of interest, on the source

side if possible.

Affix lead markers to identify the radiograph with the object, date, and other relevant

information.

Exposure Calculation:

Determine the required exposure time based on the following factors:

Source activity (in Curies or Becquerels)

Source-to-film distance (SFD)

Material and thickness of the object

Film type and desired film density
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Utilize an exposure calculator or the following formula as a guide: Exposure Time = (Film

Factor * SFD²) / (Source Activity * Exposure Constant)

Exposure:

Position the ⁶⁰Co source at the calculated SFD and in the correct orientation to the object.

Clear all personnel from the controlled area.

Using the remote crank-out mechanism, expose the source for the calculated time.

Continuously monitor the area with a survey meter during the exposure.

At the end of the exposure time, retract the source back into its shielded container.

Post-Exposure Procedures:

Survey the exposure device to confirm that the source is fully retracted and shielded.

Remove the film cassette from the object.

Dismantle the controlled area once it is confirmed to be safe.

Film Processing and Interpretation:

Process the exposed film in a darkroom according to the manufacturer's instructions.

Measure the film density using a densitometer to ensure it is within the acceptable range

(typically 2.0 to 4.0).

Interpret the radiograph to identify any indications of defects, referencing the IQI to confirm

sensitivity.

Caption: General workflow for radiographic inspection using Cobalt-60.

Quantitative Data
Shielding Requirements
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Adequate shielding is critical for radiation safety. The thickness of the shielding material

required to reduce the radiation intensity is often expressed in terms of Half-Value Layers

(HVL) or Tenth-Value Layers (TVL).

Material Density (g/cm³) HVL for ⁶⁰Co (cm) TVL for ⁶⁰Co (cm)

Lead 11.35 1.2 4.0

Steel 7.87 2.1 6.9

Concrete 2.35 6.0 20.0

Depleted Uranium 19.1 0.6 2.0

Note: These are approximate values and may vary slightly depending on the specific

composition of the material.

Exposure Chart for Steel
This chart provides approximate exposure times for radiographing steel with Cobalt-60 to

achieve a film density of 2.0 on Class II film at a source-to-film distance of 100 cm.

Steel Thickness (mm) Exposure (Curie-minutes)

40 60

50 120

60 240

75 600

100 1800

150 9000

200 36000

To calculate the exposure time in minutes, divide the Curie-minutes value by the activity of the

source in Curies.
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Safety Protocols and Emergency Procedures
Strict adherence to safety protocols is mandatory when working with Cobalt-60.

Key Safety Principles (ALARA)
All procedures should follow the ALARA (As Low As Reasonably Achievable) principle, which

involves minimizing radiation dose through:

Time: Minimize the time spent near the radiation source.

Distance: Maximize the distance from the radiation source.

Shielding: Use appropriate shielding materials between the source and personnel.

Emergency Procedures
In the event of an emergency, such as the source failing to retract into its shielded container,

the following steps should be taken:

Evacuate: Immediately evacuate the controlled area.

Secure: Secure the area to prevent unauthorized entry.

Survey: Use a survey meter to determine the location and intensity of the radiation field.

Notify: Notify the Radiation Safety Officer (RSO) and other designated emergency contacts

immediately.

Do Not Approach: Do not approach the unshielded source unless you are a trained

emergency responder with a specific plan and the necessary equipment.
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Caption: Emergency response workflow for a radiographic source incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://sitasndt.com/radiographic-testing/
https://www.cmcsud.com/en/radiography-and-gammagraphy/
https://standards.iteh.ai/catalog/standards/astm/7b031188-fa61-41c7-8a56-321caf8e51b4/astm-e1742-e1742m-23
https://store.astm.org/e1742-00.html
https://store.astm.org/e1742_e1742m-18.html
https://en.wikipedia.org/wiki/Industrial_radiography
https://www.wermac.org/others/ndt_rt.html
https://standards.globalspec.com/std/7299/iso-5579
https://cdn.standards.iteh.ai/samples/57742/3d53a8f0077a403eacf394bd225d4913/ISO-5579-2013.pdf
https://www.benchchem.com/product/b1206103#cobalt-60-as-a-gamma-radiation-source-in-industrial-radiography
https://www.benchchem.com/product/b1206103#cobalt-60-as-a-gamma-radiation-source-in-industrial-radiography
https://www.benchchem.com/product/b1206103#cobalt-60-as-a-gamma-radiation-source-in-industrial-radiography
https://www.benchchem.com/product/b1206103#cobalt-60-as-a-gamma-radiation-source-in-industrial-radiography
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

